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Compound of Interest

Compound Name: 3,3"-Dinitrobiphenyl!

Cat. No.: B1605736

An In-depth Technical Guide to 3,3'-Dinitrobiphenyl

Introduction

3,3'-Dinitrobiphenyl is an organic compound characterized by a biphenyl core substituted with
two nitro groups at the 3 and 3' positions.[1] Its chemical formula is C12HsN20a4.[1] While not
typically an end-product, it serves as a crucial synthetic intermediate in various chemical
processes.[1] The primary significance of 3,3'-Dinitrobiphenyl lies in its role as a precursor to
3,3'-diaminobiphenyl, a monomer essential for the production of high-performance polymers
such as wholly aromatic polyamides and polyimides.[1] These polymers are highly valued for
their exceptional thermal stability, mechanical strength, and chemical resistance.[1] This guide
provides a comprehensive overview of the chemical and physical properties, experimental
protocols, and key applications of 3,3'-Dinitrobiphenyl.

Chemical and Physical Properties

The fundamental properties of 3,3'-Dinitrobiphenyl are summarized in the table below. The
compound typically appears as yellow needles.[1][2]
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Property Value Source
Molecular Formula C12HsN204 [1103114]
Molecular Weight 244.20 g/mol [3114]
CAS Number 958-96-3 [1114]
Appearance Yellow needles [1112]
Melting Point 200 °C [1][2][5]
Boiling Point 416 °C at 760 mmHg [3]
Density 1.368 g/cm3 [3]
Flash Point 207.4 °C [3]
Dipole Moment 4.08 D [5]
LogP 4.21640 [3]
Refractive Index 1.635 [3]
Solubility

3,3'-Dinitrobiphenyl exhibits low solubility in water due to its hydrophobic aromatic structure. It
is generally more soluble in non-polar or slightly polar organic solvents.[6]

Spectral Data

Characterization of 3,3'-Dinitrobiphenyl is typically performed using standard spectroscopic
techniques.

o Mass Spectrometry (MS): GC-MS data is available for the compound, confirming its
molecular weight.[4]

« Infrared (IR) Spectroscopy: Vapor phase IR spectra are available for structural analysis.[4]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR spectral data has been
documented.[4]
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Experimental Protocols
Synthesis of 3,3'-Dinitrobiphenyl via Diazotization

A common method for the preparation of 3,3'-Dinitrobiphenyl involves the diazotization of m-
nitroaniline, followed by a copper-catalyzed coupling reaction.[2] The reported yield for this
method is approximately 87%.[2]

Materials:

e m-Nitroaniline (30 g)

Concentrated Sulfuric Acid (45 g)

Distilled Water (60 ml)

Sodium Nitrite (15.3 g)

Copper(l) Chloride (CuCl) (22 g)

Concentrated Hydrochloric Acid (100 ml)

Salt-ice bath

Procedure:

e Asuspension of 30 g of m-nitroaniline in a mixture of 45 g of concentrated sulfuric acid and
60 ml of distilled water is prepared in a flask and cooled using a salt-ice bath.[2]

e The solution is diazotized by the addition of 15.3 g of sodium nitrite.[2]

o A separate cold solution of 22 g of copper(l) chloride in 200 ml of concentrated hydrochloric
acid is prepared.[2]

e The diazo-solution from step 2 is added slowly with constant stirring to the cold copper(l)
chloride solution.[2]

e The reaction is considered complete when the solution turns green.[2]
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e The resulting product is filtered off and purified by steam distillation.[2]

e The final product, 3,3'-dinitrobiphenyl, is obtained as yellow needles.[2]

Synthesis Workflow for 3,3'-Dinitrobiphenyl

Step 1: Diazotization
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Caption: Synthesis Workflow for 3,3'-Dinitrobiphenyl.

Reactivity and Applications

The primary application of 3,3'-Dinitrobiphenyl is its function as a chemical intermediate. The
two nitro groups (-NOz2) can be chemically reduced to form amino groups (-NH2), yielding 3,3'-
diaminobiphenyl.[1] This resulting diamine is a valuable monomer used in polycondensation
reactions to create high-performance polymers with desirable properties for advanced materials

applications.[1]
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Role of 3,3'-Dinitrobiphenyl in Polymer Synthesis
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Caption: Role in High-Performance Polymer Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [chemical and physical properties of 3,3'-
Dinitrobiphenyl.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605736#chemical-and-physical-properties-of-3-3-
dinitrobiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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